Cas no 68399-79-1 (2-Hydroxy-3-((1-hydroxy-2-methylpropan-2-yl)amino)propane-1-sulfonic acid)

• Product Name: 2-Hydroxy-3-((1-hydroxy-2-methylpropan-2-yl)amino)propane-1-sulfonic acid
• CAS No: 68399-79-1
• MF: C₇H₁₇NO₅S
• MW: 227.278581380844
• MDL: MFCD00041777
• CID: 506903
• PubChem ID: 24891254
• Update Time: 2025-05-28

2-Hydroxy-3-((1-hydroxy-2-methylpropan-2-yl)amino)propane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-((1-hydroxy-2-methylpropan-2-yl)amino)propane-1-sulfonic acid
• AMPSO
• 2-hydroxy-3-[(1-hydroxy-2-methylpropan-2-yl)amino]propane-1-sulfonic acid
• 2-Hydroxy-3-[(2-hydroxy-1,1-dimethylethyl)amino]-1-propanesulfonic acid
• 3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonicacid
• AMPSO (FREE ACID CRYSTALLINE)
• NSC 378146
• 3-((1,1-Dimethyl-2-hydroxyethyl)amino)-2-hydroxypropanesulfonic acid
• NSC378146
• N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid
• 1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxy-1,1-dimethylethyl)amino]-
• 2-hydroxy-3-[(2-hydroxy-1,1
• MFCD00041777
• 2-hydroxy-3-[(2-hydroxy-1,1-dimethyl-ethyl)amino]propane-1-sulfonic acid
• ACERFIHBIWMFOR-UHFFFAOYSA-N
• 3-[(1.1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropane sulfonic acid (AMPSO)
• AKOS005267105
• 1-Propanesulfonic acid,2-hydroxy-3-[(2-hydroxy-1,1-dimethylethyl)amino]-
• 3-(N-(1,1-Dimethylhydroxyethyl)amino)-2-hydroxy-propanesulfonic acid
• CS-0185831
• NS00062538
• FT-0622361
• AMPSO, BioXtra, >=99% (titration)
• NSC-378146
• EINECS 269-991-7
• HY-W127630
• AMPSO, >=99% (titration)
• AS-73039
• 2-hydroxy-3-[(2-hydroxy-1,1-dimethylethyl)amino]propanesulphonic acid
• 68399-79-1
• n-(1,1-dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulphonic acid
• SCHEMBL50906
• 2-Hydroxy-3-((2-hydroxy-1,1-dimethylethyl)amino)propanesulphonic acid
• 2-Hydroxy-3-((2-hydroxy-1,1-dimethylethyl)amino)-1-propanesulfonic acid
• 1-Propanesulfonic acid, 2-hydroxy-3-((2-hydroxy-1,1-dimethylethyl)amino)-
• D95995
• 3-[(1,1-DIMETHYL-2-HYDROXYETHYL)AMINO]-2-HYDROXYPROPANESULFONIC ACID
• DTXSID60887354
• AMPSO, BioXtra, >=99.0% (T)
• Ampso 0.2 M buffer solution
• 3-[(1.1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropane sulfonic acid (AMPSO)
• 3(N(1,1Dimethylhydroxyethyl)amino)2hydroxypropanesulfonic acid
• DTXCID50883744
• N(1,1Dimethyl2hydroxyethyl)3amino2hydroxypropanesulfonic acid
• 2Hydroxy3((2hydroxy1,1dimethylethyl)amino)propanesulphonic acid
• STL356000
• 1Propanesulfonic acid, 2hydroxy3((2hydroxy1,1dimethylethyl)amino)
• BBL023600
• AMPSO compound

• MDL： MFCD00041777
• Inchi： 1S/C7H17NO5S/c1-7(2,5-9)8-3-6(10)4-14(11,12)13/h6,8-10H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： ACERFIHBIWMFOR-UHFFFAOYSA-N
• SMILES： S(CC(CNC(C)(C)CO)O)(=O)(=O)O

Computed Properties

• Exact Mass: 227.08300
• Monoisotopic Mass: 227.082743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.3
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.361±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: ~222 °C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.529
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (333.33 mg/ml, clear to slightly hazy colorless solution).
• PSA: 115.24000
• LogP: 0.06730
• pka: 9.0(at 25℃) 9.1(at 37℃)
• Solubility: Soluble in water.

2-Hydroxy-3-((1-hydroxy-2-methylpropan-2-yl)amino)propane-1-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents